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The Altromycin Family and Producing Organism

The altromycins are a group of novel antibiotics that are structurally related to the pluramycins and are
derived from an anthraquinone backbone [1] [2] [3]. They are produced by an actinomycete strain designated

AB 1246E-26, which was isolated from a soil sample in the South African bushveld [1].

The table below summarizes the core characteristics of the altromycin family:

Attribute Description

Producing Organism Actinomycete strain AB 1246E-26 [1]

Source South African bushveld soil [1]

Structural Class Pluramycin-like; anthraquinone-derived [1] [3]

Core Structure Tetracyclic 4H-anthra[1,2-b]pyrano-4,7,12-trione ring [2] [3]

Key Features Central chromophore with two C-glycoside sugar moieties [2] [3]

Chemical Structure and Key Features

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s639228?utm_src=pdf-body
https://www.smolecule.com/products/s639228?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/B9780323910972000054
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://www.sciencedirect.com/science/article/abs/pii/B9780323910972000054
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/B9780323910972000054
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/B9780323910972000054
https://www.smolecule.com/products/s639228?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Altromycins are part of the pluramycin antibiotic family and share their characteristic anthrapyranone

scaffold [3]. The structure of altromycin B provides insight into the general features of this family:

e Central Chromophore: A planar anthraquinone-derived ring system that is crucial for biological
activity [2].

¢ Sugar Moieties: Unlike some simpler pluramycins, altromycins have two sugar groups. A
disaccharide (N,N-dimethylvancosamine and a deoxyaltrose) is attached at one position, and a
neutral methyl ester sugar (6-deoxy-3-O-methylaltrose) is linked at another [2] [3].

e Epoxide Ring: An epoxide group at the C2 position is critical for its mechanism of action [2].

e Altromycin H: A chemical vendor site lists a molecular formula of CseH41NO12 and a molecular
weight of 679.71 g/mol for altromycin H, but no further biological or discovery data is provided [4].

Mechanism of Action: DNA Intercalation and Alkylation

Altromycins exert their potent biological effects through a unique "threading intercalation" mechanism that

damages DNA [2] [3]. The following diagram illustrates this multi-step process:
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This mechanism, involving initial non-covalent binding followed by a specific covalent reaction, is a key

factor for the compound's selectivity and potent cytotoxicity [2] [3].

Biological Activity and Assay Data

Altromycins display a range of potent biological activities, as summarized in the table below:
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Biological . -

o Experimental Model Result / Value Citation
Activity
Antibacterial In vitro against Gram-positive MICs of 0.2 to 3.12 pg/mL [1]
Activity bacteria against Streptococci and

Staphylococci

Cytotoxic In vitro against various cancer cell Strong cytotoxicity [2]
Activity lines
Antitumor In vivo against P388 leukemia, Active in tumor growth [2]
Activity M5076 ovarian sarcoma, Lewis lung inhibition

carcinoma, LS174T colon cancer

Activity of Metal  In vitro against K562 erythroleukemic  1Cso values in the range of 0.08  [2]
Complexes and GLC4 lung tumor cells (sensitive - 0.6 uM; can overcome some
& resistant) multi-drug resistance

Key Experimental Approaches

While full protocols are not provided, the search results describe several key methodologies used in

altromycin research:

¢ Fermentation & Isolation: Altromycins are isolated from the fermentation broth of the producing
actinomycete strain [1]. The specific medium and conditions are detailed in the original research.

¢ DNA Interaction Studies: The mechanism was elucidated using techniques like NMR spectroscopy
with a specific 21-base-pair DNA oligomer and a self-complementary decamer, [d(GAAGTACTTC)]z
[2].

¢ Metal Complexation: Complexes with Cu(ll), Pd(ll), and Pt(ll) ions were prepared in a 1:1 molar ratio
in a water/methanol solvent mixture at pH 7, and characterized by electronic absorption and circular
dichroism spectra [2].

e Cytotoxicity Assays: The in vitro activity of altromycin B and its metal complexes was determined by
measuring the 1Cso (50% cell growth inhibition concentration) in various human cancer cell lines [2].

A Guide for Further Research

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2324007/
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://pubmed.ncbi.nlm.nih.gov/2324007/
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.sciencedirect.com/science/article/abs/pii/S0162013401003701
https://www.smolecule.com/products/s639228?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The available information provides a strong foundation, but a comprehensive technical guide on Altromycin

H specifically would require deeper research. Here are some suggestions for next steps:

e Locate the Primary Literature: The most detailed information on the initial discovery and
characterization of all altromycin variants (likely including Altromycin H) is found in the primary
journal articles. A thorough search for the papers cited in these results is a crucial next step [1] [2].

¢ Explore Biosynthetic Pathways: The search results mention that the anthraquinone core of
pluramycins is likely synthesized from a polyketide pathway originating from acetyl-CoA and malonyl-
CoA [3]. Investigating the specific gene cluster for altromycins would provide deeper insight.

¢ Investigate Analogues: Research on other pluramycins like kidamycin and hedamycin can offer
valuable comparative data on structure-activity relationships, stability, and synthetic strategies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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